Cas no 33609-48-2 ((3,4-Dinitrophenyl)(phenyl)methanone)
33609-48-2 structure
Product Name:(3,4-Dinitrophenyl)(phenyl)methanone
CAS No:33609-48-2
MF:C13H8N2O5
MW:272.21302318573
CID:918190
PubChem ID:350395
Update Time:2025-04-19
(3,4-Dinitrophenyl)(phenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (3,4-Dinitrophenyl)(phenyl)methanone
- (3,4-dinitrophenyl)-phenylmethanone
- (3,4-dinitrophenyl)-phenyl-methanone
- 3,4-dinitrobenzophenone
- AC1L6W6B
- AK149205
- CTK1C5576
- NSC509709
- NSC-509709
- AKOS022188960
- DTXSID90325532
- 33609-48-2
- SCHEMBL11014183
-
- Inchi: 1S/C13H8N2O5/c16-13(9-4-2-1-3-5-9)10-6-7-11(14(17)18)12(8-10)15(19)20/h1-8H
- InChI Key: BABWJHLNEZRUHE-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 272.04334
- Monoisotopic Mass: 272.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.423
- Boiling Point: 483°C at 760 mmHg
- Flash Point: 245.2°C
- Refractive Index: 1.642
- PSA: 103.35
- LogP: 3.78040
(3,4-Dinitrophenyl)(phenyl)methanone Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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